Cas no 726691-28-7 (Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-)

Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)- structure
726691-28-7 structure
Product Name:Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-
CAS No:726691-28-7
MF:C8H13NO2
MW:155.194322347641
CID:558881
PubChem ID:26338865
Update Time:2025-04-19

Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-
    • Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, (2R,3aS,6aS)- (9CI)
    • SCHEMBL24866537
    • 726691-28-7
    • DTXSID60649919
    • (2R,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • Inchi: 1S/C8H13NO2/c10-8(11)7-4-5-2-1-3-6(5)9-7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7+/m0/s1
    • InChI Key: OQHKEWIEKYQINX-LYFYHCNISA-N
    • SMILES: OC([C@H]1C[C@@H]2CCC[C@@H]2N1)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 49.3Ų
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